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Compound of Interest

Compound Name: 1-Fluorooctane

Cat. No.: B1361355

For Immediate Use by Laboratory Professionals: This document provides critical safety
protocols and logistical plans for the handling and disposal of 1-Fluorooctane, ensuring the
protection of researchers, scientists, and drug development professionals. Adherence to these
guidelines is essential for maintaining a safe laboratory environment.

Essential Safety and Handling Information

1-Fluorooctane is a flammable liquid that can cause skin, eye, and respiratory irritation.[1][2]
[3][4] Proper personal protective equipment (PPE) is mandatory to minimize exposure and
ensure safety. All handling of 1-Fluorooctane should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table summarizes the required PPE for handling 1-Fluorooctane.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). See Table 2 for

detailed glove comparison.

Prevents skin contact and
irritation.[1][3]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield is
recommended when there is a

significant risk of splashing.

Protects against eye irritation
and serious eye damage from
splashes.[1][3]

Respiratory Protection

NIOSH-approved air-purifying
respirator with organic vapor
(OV) cartridges (black color
code).[2]

Protects against respiratory
irritation from inhalation of
vapors.[1][2][3]

Protective Clothing

Laboratory coat, closed-toe

shoes, and long pants.

Minimizes the risk of skin

contact with splashes.

Chemical and Physical Properties of 1-Fluorooctane

Understanding the physical and chemical properties of 1-Fluorooctane is crucial for safe

handling and storage.
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Property

Value

CAS Number

463-11-6[1][2][4][6][7]

Molecular Formula

CeH17F[L][2][41[6][7]

Molecular Weight 132.22 g/mol [1][2][4][6]
Appearance Colorless liquid[1]

Boiling Point 142-146 °C (lit.)[1][4][6][8]

Density 0.814 g/mL at 25 °C (lit.)[1][4][6][8]
Flash Point 42 °C (107.6 °F) - closed cup[4][7]

Vapor Pressure

Data not readily available

Operational Plans: Step-by-Step Guidance
Handling and Storage Protocol

A systematic approach to handling and storage is critical to prevent accidents and exposure.
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Workflow for Handling and Storing 1-Fluorooctane

Preparation

Don Appropriate PPE

'

Verify Fume Hood Functionality

Handling

Transfer 1-Fluorooctane

'

Securely Seal Container

Storage

Store in a Flammable Liquid Cabinet

'

Ensure Cool, Dry, Well-Ventilated Area

'

Segregate from Incompatible Materials

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and storage of 1-Fluorooctane.
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Glove Selection and Use

While specific permeation data for 1-Fluorooctane is not readily available from major glove

manufacturers, general resistance information for halogenated hydrocarbons suggests that

nitrile, neoprene, and butyl rubber are suitable materials. It is crucial to select gloves with a

sufficient thickness and to change them immediately if contamination is suspected.

Glove Material

General Resistance to
Halogenated Hydrocarbons

Considerations

Good for splash protection, but

Excellent dexterity and

Nitrile may have limited resistance to puncture resistance. Change
prolonged contact.[9][10] gloves frequently.
Generally offers good Good balance of chemical
Neoprene

resistance.

resistance and flexibility.

Butyl Rubber

Often recommended for
halogenated solvents, but may
perform poorly with aliphatic
hydrocarbons.[11]

Excellent for handling many
organic solvents, but can be

less dexterous.

Viton™

Excellent resistance to a broad
range of chemicals, including

halogenated hydrocarbons.

Higher cost, may be less

flexible.

Experimental Protocol for Glove Permeation Testing: The standardized test method for

evaluating the resistance of protective clothing materials to permeation by liquids is ASTM

F739.[5][12][13][14] This method involves continuous contact of the glove material with the

chemical and measuring the breakthrough time and permeation rate.

Respiratory Protection Program

When engineering controls such as fume hoods are not sufficient to maintain exposure below

acceptable levels, or during emergency situations, respiratory protection is required. For 1-

Fluorooctane, a NIOSH-approved air-purifying respirator equipped with organic vapor (OV)

cartridges is recommended. The NIOSH color code for organic vapor cartridges is black.[2] A
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multi-gas/vapor cartridge that also includes protection against acid gases may be appropriate
depending on the specific laboratory environment.

Occupational Exposure Limits (OELs): Currently, there are no specific OSHA Permissible
Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVs) established for 1-
Fluorooctane.[13][15][16][17][18] In the absence of a specific OEL, it is crucial to handle 1-
Fluorooctane with a high degree of caution and to minimize all potential exposures.

Disposal Plan

Proper disposal of 1-Fluorooctane and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization and Segregation

1-Fluorooctane is a halogenated organic compound and must be disposed of as hazardous
waste.[3][5][14][16] It is also classified as a flammable liquid.[1][3]

o EPA Waste Code: Due to its flammability (flash point < 140°F), 1-Fluorooctane waste is
categorized under the EPA hazardous waste code D001.[12][13][19][20]

o Segregation: Halogenated organic waste must be collected separately from non-halogenated
organic waste.[3][5][14][16] Mixing these waste streams can lead to dangerous reactions and
significantly increase disposal costs.[5][16]

Step-by-Step Disposal Procedure
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Disposal Workflow for 1-Fluorooctane Waste

Waste Collection

Use a Designated, Labeled, and Sealed Waste Container

l

Segregate Halogenated from Non-Halogenated Waste

Interim Storage

Store in a Satellite Accumulation Area (SAA)

:

Use Secondary Containment

Final Disposal

Arrange for Pickup by Institutional Environmental Health & Safety (EHS)

:

Ensure Proper Waste Manifesting and Documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1-Fluorooctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361355#personal-protective-equipment-for-
handling-1-fluorooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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